Cas no 5273-25-6 ( )

• Product Name: &nbsp
• CAS No: 5273-25-6
• MF: C₁₆H₁₀F₂N₂
• MW: 268.260810375214
• CID: 937360
• PubChem ID: 6414924
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-4-[(E)-2-(3-fluorophenyl)ethenyl]cinnoline
• AC1O4TJ3
• NSC409714
• NSC-409714
• DTXSID00423477
• 5273-25-6
•  

• Inchi： 1S/C16H10F2N2/c17-13-3-1-2-11(8-13)4-5-12-10-19-20-16-7-6-14(18)9-15(12)16/h1-10H/b5-4+
• InChI Key： QIRNNIFPQBEHIQ-SNAWJCMRSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN=N2)/C=C/C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 268.0813
• Monoisotopic Mass: 268.081205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 25.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.33
• Boiling Point: 418.6°C at 760 mmHg
• Flash Point: 207°C
• Refractive Index: 1.696
• PSA: 25.78
• LogP: 4.07840